Cas no 1344067-99-7 (8-(Pyrimidin-2-yl)-8-azabicyclo[3.2.1]octan-3-ol)

• Product Name: 8-(Pyrimidin-2-yl)-8-azabicyclo[3.2.1]octan-3-ol
• CAS No: 1344067-99-7
• MF: C₁₁H₁₅N₃O
• MW: 205.256302118301
• MDL: MFCD18883363
• CID: 5044653
• PubChem ID: 63768875
• Update Time: 2025-06-15

8-(Pyrimidin-2-yl)-8-azabicyclo[3.2.1]octan-3-ol Chemical and Physical Properties

Names and Identifiers

• 8-(pyrimidin-2-yl)-8-azabicyclo[3.2.1]octan-3-ol
• 8-pyrimidin-2-yl-8-azabicyclo[3.2.1]octan-3-ol
• 8-(Pyrimidin-2-yl)-8-azabicyclo[3.2.1]octan-3-ol

• MDL： MFCD18883363
• Inchi： 1S/C11H15N3O/c15-10-6-8-2-3-9(7-10)14(8)11-12-4-1-5-13-11/h1,4-5,8-10,15H,2-3,6-7H2
• InChI Key： IILGBALPPJRVQN-UHFFFAOYSA-N
• SMILES： OC1CC2CCC(C1)N2C1N=CC=CN=1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 216
• XLogP3: 1.1
• Topological Polar Surface Area: 49.2

Additional information on 8-(Pyrimidin-2-yl)-8-azabicyclo[3.2.1]octan-3-ol

Professional Introduction to 8-(Pyrimidin-2-yl)-8-azabicyclo[3.2.1]octan-3-ol (CAS No. 1344067-99-7)

8-(Pyrimidin-2-yl)-8-azabicyclo[3.2.1]octan-3-ol, identified by its CAS number CAS No. 1344067-99-7, is a compound of significant interest in the field of pharmaceutical chemistry and medicinal biology. This molecule, featuring a fused bicyclic structure with an azacycloalkane core and a pyrimidine substituent, has garnered attention due to its unique structural features and potential biological activities. The combination of a rigid bicyclic system and a heterocyclic moiety makes this compound a promising candidate for further investigation in drug discovery and development.

The structural motif of 8-(Pyrimidin-2-yl)-8-azabicyclo[3.2.1]octan-3-ol presents several advantages for medicinal chemistry applications. The bicyclo[3.2.1]octane scaffold provides a stable and rigid framework, which can enhance the binding affinity and selectivity of the compound towards biological targets. Additionally, the presence of the pyrimidine ring introduces a variety of functional groups that can be modified to optimize pharmacological properties. This dual structural feature makes it an attractive scaffold for designing novel therapeutic agents.

In recent years, there has been growing interest in the development of small molecules that modulate biological pathways associated with neurological disorders, cancer, and inflammation. The unique structure of 8-(Pyrimidin-2-yl)-8-azabicyclo[3.2.1]octan-3-ol suggests potential applications in these areas. For instance, the pyrimidine moiety is known to interact with various biological targets, including kinases, receptors, and DNA-binding proteins. This interaction can lead to the development of compounds with therapeutic effects on diseases such as Alzheimer's disease, certain types of cancer, and inflammatory conditions.

Recent studies have highlighted the importance of molecular diversity in drug discovery programs. Compounds with novel structural features are often more likely to exhibit unique pharmacological profiles and overcome resistance mechanisms associated with existing therapies. The bicyclic structure of 8-(Pyrimidin-2-yl)-8-azabicyclo[3.2.1]octan-3-ol contributes to its molecular diversity, making it a valuable asset in libraries designed for high-throughput screening (HTS) and virtual screening campaigns.

The synthesis of 8-(Pyrimidin-2-yl)-8-azabicyclo[3.2.1]octan-3-ol presents both challenges and opportunities for synthetic chemists. The construction of the bicyclo[3.2.1]octane ring system requires careful consideration of reaction pathways and intermediates to ensure high yield and purity. Advances in synthetic methodologies have enabled more efficient access to complex cyclic structures, making it feasible to produce this compound on a scalable basis for further biological evaluation.

In conclusion, 8-(Pyrimidin-2-yl)-8-azabicyclo[3.2.1]octan-3-ol (CAS No. 1344067-99-7)